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Compound of Interest

Compound Name: 3-Nitro-N-phenylthiophen-2-amine

Cat. No.: B1318104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Nitro-N-phenylthiophen-2-amine is a heterocyclic organic compound belonging to the 2-

aminothiophene class. The thiophene ring system is a prevalent scaffold in numerous

biologically active compounds and pharmaceutical drugs. The presence of both a nitro group

and a secondary amine functionality suggests a potential for diverse chemical reactivity and

biological activity. While specific biological data for 3-Nitro-N-phenylthiophen-2-amine is not

extensively documented in current literature, the broader classes of 2-aminothiophenes and

nitrothiophenes are subjects of significant interest in medicinal chemistry. Nitrothiophenes, for

instance, are recognized as chemotherapeutic agents, with some acting as nitric oxide donors

upon bioreduction. This guide provides a comprehensive overview of the synthesis, and

physicochemical properties of 3-Nitro-N-phenylthiophen-2-amine, and contextualizes its

potential biological relevance based on related compounds.

Physicochemical Properties
A summary of the key physicochemical properties for 3-Nitro-N-phenylthiophen-2-amine is

provided in the table below.
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Property Value Source

CAS Number 78399-02-7 ChemSrc[1]

Molecular Formula C₁₀H₈N₂O₂S ChemSrc[1]

Molecular Weight 220.25 g/mol ChemSrc[1]

IUPAC Name
3-nitro-N-phenylthiophen-2-

amine
ChemSrc[1]

Appearance Not specified

Melting Point Not specified

Boiling Point Not specified

Solubility Not specified

Synthesis
An efficient, two-step synthesis for N-substituted 3-nitrothiophen-2-amines, including the title

compound, has been reported. This method involves a domino reaction that forms two carbon-

carbon bonds in a single operation.

Synthetic Scheme
The synthesis of 3-Nitro-N-phenylthiophen-2-amine proceeds via the reaction of an α-

nitroketene N,S-anilinoacetal with 1,4-dithiane-2,5-diol. The reaction is catalyzed by a base,

such as potassium carbonate, in refluxing ethanol.

Starting Materials Reagents & Conditions

α-nitroketene N,S-anilinoacetal

3-Nitro-N-phenylthiophen-2-amine

1,4-dithiane-2,5-diol K₂CO₃, Ethanol (reflux)
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Synthetic pathway for 3-Nitro-N-phenylthiophen-2-amine.

Experimental Protocol
The following is a detailed experimental protocol for the synthesis of 3-Nitro-N-
phenylthiophen-2-amine, adapted from the literature.

Materials:

α-nitroketene N,S-anilinoacetal

1,4-dithiane-2,5-diol

Potassium carbonate (K₂CO₃)

Ethanol

Procedure:

A mixture of the appropriate α-nitroketene N,S-anilinoacetal (1 mmol) and 1,4-dithiane-2,5-

diol (0.5 mmol) is prepared.

Potassium carbonate (K₂CO₃) is added to the mixture.

The mixture is suspended in ethanol and refluxed.

The reaction progress is monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is poured into water.

The resulting precipitate is filtered and washed with cold ethanol to yield the pure product.

Quantitative Data
The reported synthesis is highly efficient. The table below summarizes the quantitative data for

the synthesis of 3-Nitro-N-phenylthiophen-2-amine and a selection of its analogs.
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Compound R Group
Reaction Time
(min)

Yield (%)

3e p-tolyl 25 88

3a 4-F-Ph 20 96

3b 4-Cl-Ph 20 95

3c 4-Br-Ph 20 98

3d 3-CF₃-Ph 30 96

3f 4-Et-Ph 25 92

3g 4-iPr-Ph 25 90

3h 4-tBu-Ph 25 89

3i 4-MeO-Ph 20 97

Biological Activity and Potential Applications
While there is a lack of specific biological studies on 3-Nitro-N-phenylthiophen-2-amine, the

broader class of nitrothiophenes has been investigated for various therapeutic applications.

General Activity of Nitrothiophenes
Nitrothiophenes are known to possess a range of biological activities, including:

Antimicrobial Activity: Several nitrothiophene derivatives have demonstrated efficacy against

bacteria and fungi. The proposed mechanism of action for some of these compounds

involves nucleophilic attack by intracellular thiols.

Antitubercular Activity: Certain nitrothiophenes act as antitubercular agents by releasing nitric

oxide upon activation by microbial enzymes.

Potential Signaling Pathways
A generalized potential mechanism of action for bioactive nitrothiophenes is the interaction with

intracellular thiol-containing molecules, such as glutathione or cysteine residues in proteins.
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This interaction can lead to the formation of a Meisenheimer complex or displacement of a

leaving group, ultimately resulting in cellular stress and death of the microorganism.

Nitrothiophene Derivative

Meisenheimer Complex

Nucleophilic Attack

Nucleophilic Displacement

If leaving group is present

Intracellular Thiol
(e.g., Glutathione)

Cellular Stress

Microbial Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemsrc.com/en/cas/78399-02-7_259212.html
https://www.benchchem.com/product/b1318104#3-nitro-n-phenylthiophen-2-amine-cas-number-78399-02-7
https://www.benchchem.com/product/b1318104#3-nitro-n-phenylthiophen-2-amine-cas-number-78399-02-7
https://www.benchchem.com/product/b1318104#3-nitro-n-phenylthiophen-2-amine-cas-number-78399-02-7
https://www.benchchem.com/product/b1318104#3-nitro-n-phenylthiophen-2-amine-cas-number-78399-02-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1318104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

